![molecular formula C9H8F2N2OS B1481541 (1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanol CAS No. 2092718-13-1](/img/structure/B1481541.png)
(1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanol
Overview
Description
(1-(Difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanol, or 1-(DFP)-3-(T2P)-1H-P5M for short, is an organic compound with a wide range of applications in scientific research. It is a colorless liquid, with a molecular weight of 247.22 g/mol and a melting point of -36°C. 1-(DFP)-3-(T2P)-1H-P5M has been used in the synthesis of various compounds, including pharmaceuticals and agrochemicals, and has been found to possess a range of biochemical and physiological effects.
Mechanism of Action
Thiophenes
Thiophenes are aromatic compounds that contain a five-membered ring with one sulfur atom and four carbon atoms. They are known to have diverse biological activities and are used in various fields such as pharmaceuticals, dyes, and organic electronics .
Fluorinated compounds
The presence of fluorine in a compound often enhances its biological activity due to the high electronegativity and small size of the fluorine atom. Fluorine can improve the stability, lipophilicity, and bioavailability of a compound, making it more suitable for use as a drug .
Advantages and Limitations for Lab Experiments
1-(DFP)-3-(T2P)-1H-P5M is a versatile reagent that can be used in a wide variety of laboratory experiments. It is a highly reactive compound, which makes it suitable for the synthesis of a variety of organic compounds. Additionally, it is relatively stable, making it suitable for use in long-term experiments. However, it is also a highly toxic compound, and should be handled with care.
Future Directions
1-(DFP)-3-(T2P)-1H-P5M has a wide range of applications in scientific research, and there are many potential future directions for its use. These include further investigation into its biochemical and physiological effects, such as its anti-inflammatory and antioxidant properties, as well as its potential use in the synthesis of novel organic compounds. Additionally, further research into its mechanism of action could lead to the development of new synthetic methods. Finally, its potential use in the development of new pharmaceuticals and agrochemicals should be explored.
Scientific Research Applications
1-(DFP)-3-(T2P)-1H-P5M has been used in a wide variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. It has also been used as a catalyst in the synthesis of polymers, as a ligand in coordination chemistry, and as a reagent in the synthesis of metal-organic frameworks. Additionally, it has been used as a fluorescent probe for the detection of metal ions and as a reagent in the synthesis of other organic compounds.
Properties
IUPAC Name |
[2-(difluoromethyl)-5-thiophen-2-ylpyrazol-3-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2N2OS/c10-9(11)13-6(5-14)4-7(12-13)8-2-1-3-15-8/h1-4,9,14H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKBFKGONVLERQU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN(C(=C2)CO)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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